Cas no 5397-43-3 (tetrahydropyran-2-carbonitrile)

• Product Name: tetrahydropyran-2-carbonitrile
• CAS No: 5397-43-3
• MF: C₆H₉NO
• MW: 111.141761541367
• MDL: MFCD08669509
• CID: 377911
• PubChem ID: 220820
• Update Time: 2025-06-15

tetrahydropyran-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-carbonitrile,tetrahydro-
• 1-cyanotetradecane
• 1-Cyano-tetrahydropyran
• 2-cyanotetrahydropyran
• 2-Cyan-tetrahydropyran
• Myristyl Cyanide
• nitrile of pentadecanoic acid
• pentadecanitrile
• pentadecannitril
• Pentadecanonitril
• Pentadecanonitrile
• Pentadecansaeurenitril
• Tetradecyl cyanide
• tetrahydro-2H-pyran-2-carbonitrile
• Tetrahydro-pyran-2-carbonitril
• tetrahydro-pyran-2-carbonitrile
• tetrahydropyran-2-carbonitrile
• 2H-Pyran-2-carbonitrile, tetrahydro-
• 5397-43-3
• NSC-4206
• AS-62808
• oxane-2-carbonitrile
• AKOS012323311
• EN300-317707
• CS-0047273
• MFCD08669509
• W16123
• NSC4206
• SCHEMBL4485360

• MDL： MFCD08669509
• Inchi： 1S/C6H9NO/c7-5-6-3-1-2-4-8-6/h6H,1-4H2
• InChI Key： LNHZORZALMMUQW-UHFFFAOYSA-N
• SMILES： O1CCCCC1C#N

Computed Properties

• Exact Mass: 111.06800
• Monoisotopic Mass: 111.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.01
• Boiling Point: 224°Cat760mmHg
• Flash Point: 92.2°C
• Refractive Index: 1.569
• PSA: 33.02000
• LogP: 1.07908

Additional information on tetrahydropyran-2-carbonitrile

Recent Advances in the Application of Tetrahydropyran-2-carbonitrile (5397-43-3) in Chemical Biology and Pharmaceutical Research

Tetrahydropyran-2-carbonitrile (CAS: 5397-43-3) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This heterocyclic compound, characterized by a pyran ring with a nitrile functional group, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of antiviral, anticancer, and anti-inflammatory drug design. The compound's unique structural features, including its ability to act as a hydrogen bond acceptor and its conformational flexibility, make it an attractive scaffold for medicinal chemistry applications.

One of the most notable advancements in the application of tetrahydropyran-2-carbonitrile is its incorporation into protease inhibitors. Researchers have demonstrated that derivatives of this compound can effectively target viral proteases, such as those found in SARS-CoV-2 and HIV, by mimicking the transition state of peptide bond hydrolysis. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of tetrahydropyran-2-carbonitrile derivatives that exhibited potent inhibitory activity against the main protease of SARS-CoV-2, with IC50 values in the low micromolar range. These findings highlight the compound's potential as a starting point for the development of broad-spectrum antiviral agents.

In the field of oncology, tetrahydropyran-2-carbonitrile has been investigated as a core structure for the design of small molecule inhibitors targeting protein-protein interactions. A recent study in Bioorganic & Medicinal Chemistry Letters described the use of this scaffold in developing compounds that disrupt the interaction between MDM2 and p53, a critical pathway in cancer cell survival. The researchers optimized the substitution pattern on the tetrahydropyran ring to enhance binding affinity and selectivity, resulting in compounds with improved pharmacokinetic properties and in vivo efficacy in xenograft models.

The synthetic accessibility of tetrahydropyran-2-carbonitrile has also been a focus of recent research. Novel catalytic methods for its preparation have been developed, including enantioselective organocatalytic approaches that provide access to optically active derivatives. A 2022 publication in ACS Catalysis reported an efficient asymmetric synthesis route using chiral phosphoric acid catalysts, achieving high yields and excellent enantioselectivity. These methodological advances have significantly expanded the toolbox available for medicinal chemists working with this scaffold.

Beyond its pharmaceutical applications, tetrahydropyran-2-carbonitrile has found use in chemical biology as a versatile probe for studying enzyme mechanisms. Its nitrile group can serve as a warhead in activity-based protein profiling experiments, enabling the identification and characterization of cysteine proteases and other nucleophile-containing enzymes. Recent work in this area has demonstrated the compound's utility in mapping the active sites of disease-relevant enzymes and in the discovery of new drug targets.

Looking forward, the unique properties of tetrahydropyran-2-carbonitrile position it as a promising scaffold for addressing current challenges in drug discovery, particularly in the development of targeted therapies and covalent inhibitors. Ongoing research is exploring its potential in addressing antibiotic resistance, neurodegenerative diseases, and metabolic disorders. As synthetic methodologies continue to advance and our understanding of structure-activity relationships deepens, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.